95-57-8

2-Chlorophenol

In Stock

• CAS RN:
• 95-57-8

• Formula:
• C6H5ClO
  C6H4ClOH
  C6H5ClO

• InChI:
• InChI=1S/C6H5ClO/c7-5-3-1-2-4-6(5)8/h1-4,8H

• InChIKey:
• ISPYQTSUDJAMAB-UHFFFAOYSA-N

• Kinetics of 2-chlorophenol oxidation in near-critical and supercritical water in a high-pressure plug-flow reactor has been investigated. The photocatalytic degradation of 2-chlorophenol in aqueous solution has been studied using Co-doped TiO₂ nanoparticles catalyst.
  2-chlorophenol appears as a colorless to amber liquid with an unpleasant, penetrating odor. Density 1.265 g / cm3. Sinks in water and slowly dissolves. Freezing point 7°C (46°F). Boiling point 175°C (347°F).
  2-chlorophenol is a monochlorophenol and a 2-halophenol.
  Chlorophenols are a group of chemicals that are produced by adding chlorines to phenol. Phenol is an aromatic compound derived from benzene. There are 5 basic types of chlorophenols and 19 different chlorophenols. Most chlorophenols are solid at room temperature. They have a strong, medicinal taste and smell. Small amounts can be...

6-(Cyclohexylamino)-3-methyl-3H-dibenz(f,ij)isoquinoline-2,7-dione

In Stock

• CAS RN:
• 21295-57-8

• Formula:
• C23H22N2O2

• InChI:
• InChI=1S/C23H22N2O2/c1-25-19-12-11-18(24-14-7-3-2-4-8-14)22-21(19)17(13-20(25)26)15-9-5-6-10-16(15)23(22)27/h5-6,9-14,24H,2-4,7-8H2,1H3

• InChIKey:
• JZGUXCXDBKBCDN-UHFFFAOYSA-N

• 6-(Cyclohexylamino)-3-methyl-3H-dibenz(f,ij)isoquinoline-2,7-dione is a useful research compound. Its molecular formula is C23H22N2O2 and its molecular weight is 358.4 g/mol. The purity is usually 95%.

Hexadecyl-N-methylpiperidinium

• CAS RN:
• 71595-57-8

• Formula:
• C22H46N+

• InChI:
• InChI=1S/C22H46N/c1-3-4-5-6-7-8-9-10-11-12-13-14-15-17-20-23(2)21-18-16-19-22-23/h3-22H2,1-2H3/q+1

• InChIKey:
• BXVVYPVVDLGLPF-UHFFFAOYSA-N

• Hexadecyl-N-methylpiperidinium, also known as Hexadecyl-N-methylpiperidinium, is a useful research compound. Its molecular formula is C22H46N+ and its molecular weight is 324.6 g/mol. The purity is usually 95%.

Ethyl N-(methylethoxythiophosphorylmercapto)acetylglycine

• CAS RN:
• 34595-57-8

• Formula:
• C9H17NO4PS2+

• InChI:
• InChI=1S/C9H16NO4PS2/c1-3-13-7-15(16)17-6-8(11)10-5-9(12)14-4-2/h3-7H2,1-2H3/p+1

• InChIKey:
• XSTIXLAHMIVMFK-UHFFFAOYSA-O

• Ethyl N-(methylethoxythiophosphorylmercapto)acetylglycine, also known as Ethyl N-(methylethoxythiophosphorylmercapto)acetylglycine, is a useful research compound. Its molecular formula is C9H17NO4PS2+ and its molecular weight is 298.3 g/mol. The purity is usually 95%.

Bicifadine

In Stock

• CAS RN:
• 71195-57-8

• Formula:
• C12H15N

• InChI:
• InChI=1S/C12H15N/c1-9-2-4-10(5-3-9)12-6-11(12)7-13-8-12/h2-5,11,13H,6-8H2,1H3

• InChIKey:
• OFYVIGTWSQPCLF-UHFFFAOYSA-N

• Bicifadine (DOV-220075) is a nonopioid analgesic. It is an inhibitor of both the norepinephrine and serotonin transporters and an NMDA antagonist with a non-narcotic profile. Bicifadine was shown to have potent analgesic activity in vivo and was chosen for further development for the treatment of pain.

5beta,19-Cycloandrostane-3,17-dione-d2

Usually In Stock

• CAS RN:
• 71995-57-8

• Formula:
• C₁₉H₂₄D₂O₂

• InChI:
• InChI=1S/C19H26O2/c1-17-7-6-15-13(14(17)2-3-16(17)21)5-8-18-10-12(20)4-9-19(15,18)11-18/h13-15H,2-11H2,1H3/t13-,14-,15-,17-,18?,19?/m0/s1/i11D2

• 5beta,19-Cycloandrostane-3,17-dione-d2, also known as 5beta,19-Cycloandrostane-3,17-dione-d2, is a useful research compound. Its molecular formula is C₁₉H₂₄D₂O₂ and its molecular weight is 288.42. The purity is usually 95%.

(S)-tert-Butyl 6-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminohexanoate hydrochloride

In Stock

• CAS RN:
• 330795-57-8

• Formula:
• C25H33ClN2O4

• InChI:
• InChI=1S/C25H32N2O4.ClH/c1-25(2,3)31-23(28)22(26)14-8-9-15-27-24(29)30-16-21-19-12-6-4-10-17(19)18-11-5-7-13-20(18)21;/h4-7,10-13,21-22H,8-9,14-16,26H2,1-3H3,(H,27,29);1H/t22-;/m0./s1

• InChIKey:
• ODVRYXVAUBMJLL-FTBISJDPSA-N

• (S)-tert-Butyl 6-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-2-aminohexanoate hydrochloride is a useful research compound. Its molecular formula is C25H33ClN2O4 and its molecular weight is 461. The purity is usually 95%.

2-[[5-(2-Chlorophenyl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide

• CAS RN:
• 733795-57-8

• Formula:
• C17H15ClN4O2S

• InChI:
• InChI=1S/C17H15ClN4O2S/c1-24-12-8-6-11(7-9-12)22-16(13-4-2-3-5-14(13)18)20-21-17(22)25-10-15(19)23/h2-9H,10H2,1H3,(H2,19,23)

• InChIKey:
• HRLCEXAAKQSGSJ-UHFFFAOYSA-N

• 2-[[5-(2-Chlorophenyl)-4-(4-methoxyphenyl)-1,2,4-triazol-3-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C17H15ClN4O2S and its molecular weight is 374.8g/mol. The purity is usually 95%.

N-[2-[6-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]-4-methoxybenzamide

In Stock

• CAS RN:
• 872995-57-8

• Formula:
• C25H26N6O3S

• InChI:
• InChI=1S/C25H26N6O3S/c1-16-4-9-20(17(2)14-16)27-23(32)15-35-24-11-10-21-28-29-22(31(21)30-24)12-13-26-25(33)18-5-7-19(34-3)8-6-18/h4-11,14H,12-13,15H2,1-3H3,(H,26,33)(H,27,32)

• InChIKey:
• LQFVQGMHEAURSL-UHFFFAOYSA-N

• N-[2-[6-[2-(2,4-dimethylanilino)-2-oxoethyl]sulfanyl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]ethyl]-4-methoxybenzamide is a useful research compound. Its molecular formula is C25H26N6O3S and its molecular weight is 490.58. The purity is usually 95%.

2-(4-Ethylpiperazin-1-yl)benzo[d]thiazol-6-yl 5-chlorothiophene-2-carboxylate

In Stock

• CAS RN:
• 953195-57-8

• Formula:
• C18H18ClN3O2S2

• InChI:
• InChI=1S/C18H18ClN3O2S2/c1-2-21-7-9-22(10-8-21)18-20-13-4-3-12(11-15(13)26-18)24-17(23)14-5-6-16(19)25-14/h3-6,11H,2,7-10H2,1H3

• InChIKey:
• GDPNDTZKQINTJS-UHFFFAOYSA-N

• 2-(4-Ethylpiperazin-1-yl)benzo[d]thiazol-6-yl 5-chlorothiophene-2-carboxylate is a useful research compound. Its molecular formula is C18H18ClN3O2S2 and its molecular weight is 407.93. The purity is usually 95%.

2-Bromo-4-dimethoxymethyl-nitrobenzene

In Stock

• CAS RN:
• 929095-57-8

• Formula:
• C9H10BrNO4

• InChI:
• InChI=1S/C9H10BrNO4/c1-14-9(15-2)6-3-4-8(11(12)13)7(10)5-6/h3-5,9H,1-2H3

• InChIKey:
• YVZGRDVURZBPIB-UHFFFAOYSA-N

• 2-Bromo-4-dimethoxymethyl-nitrobenzene is a useful research compound. Its molecular formula is C9H10BrNO4 and its molecular weight is 276.08 g/mol. The purity is usually 95%.

4-(Piperazin-1-yl)-2-(trifluoromethyl)benzonitrile

Usually In Stock

• CAS RN:
• 262295-57-8

• Formula:
• C12H12F3N3

• InChI:
• InChI=1S/C12H12F3N3/c13-12(14,15)11-7-10(2-1-9(11)8-16)18-5-3-17-4-6-18/h1-2,7,17H,3-6H2

• InChIKey:
• XWYMVLTXVOAUKA-UHFFFAOYSA-N

• 4-(Piperazin-1-yl)-2-(trifluoromethyl)benzonitrile is a useful research compound. Its molecular formula is C12H12F3N3 and its molecular weight is 255.24 g/mol. The purity is usually 95%.

N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide

In Stock

• CAS RN:
• 1019095-57-8

• Formula:
• C18H20N4O3S

• InChI:
• InChI=1S/C18H20N4O3S/c1-4-25-14-7-5-13(6-8-14)15-11-26-18(19-15)22-16(9-12(2)21-22)20-17(23)10-24-3/h5-9,11H,4,10H2,1-3H3,(H,20,23)

• InChIKey:
• IJLYJZNXXHQDHX-UHFFFAOYSA-N

• N-{1-[4-(4-ethoxyphenyl)-1,3-thiazol-2-yl]-3-methyl-1H-pyrazol-5-yl}-2-methoxyacetamide is a useful research compound. Its molecular formula is C18H20N4O3S and its molecular weight is 372.4 g/mol. The purity is usually 95%.

Ethyl (2R,3S)-3-(3-methoxyphenyl)pyrrolidine-2-carboxylate

Usually In Stock

• CAS RN:
• 2248295-57-8

• Formula:
• C14H19NO3

• InChI:
• InChI=1S/C14H19NO3/c1-3-18-14(16)13-12(7-8-15-13)10-5-4-6-11(9-10)17-2/h4-6,9,12-13,15H,3,7-8H2,1-2H3/t12-,13+/m0/s1

• InChIKey:
• RZNCAYIJUMMWRJ-QWHCGFSZSA-N

• Ethyl (2R,3S)-3-(3-methoxyphenyl)pyrrolidine-2-carboxylate is a useful research compound. Its molecular formula is C14H19NO3 and its molecular weight is 249.31. The purity is usually 95%.

[3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-cyclopropylmethanone

Usually In Stock

• CAS RN:
• 2379995-57-8

• Formula:
• C14H18BrN3O2

• InChI:
• InChI=1S/C14H18BrN3O2/c15-12-6-16-14(17-7-12)20-9-10-2-1-5-18(8-10)13(19)11-3-4-11/h6-7,10-11H,1-5,8-9H2

• InChIKey:
• KMPNZXUUTUNBGH-UHFFFAOYSA-N

• [3-[(5-Bromopyrimidin-2-yl)oxymethyl]piperidin-1-yl]-cyclopropylmethanone is a useful research compound. Its molecular formula is C14H18BrN3O2 and its molecular weight is 340.221. The purity is usually 95%.

Methyl (1R,3S)-3-aminospiro[3.3]heptane-1-carboxylate;hydrochloride

In Stock

• CAS RN:
• 2418595-57-8

• Formula:
• C9H16ClNO2

• InChI:
• InChI=1S/C9H15NO2.ClH/c1-12-8(11)6-5-7(10)9(6)3-2-4-9;/h6-7H,2-5,10H2,1H3;1H/t6-,7-;/m0./s1

• InChIKey:
• MXLFPUHRECDFQV-LEUCUCNGSA-N

• Methyl (1R,3S)-3-aminospiro[3.3]heptane-1-carboxylate;hydrochloride is a useful research compound. Its molecular formula is C9H16ClNO2 and its molecular weight is 205.68. The purity is usually 95%.